1-(Trifluoromethyl)cyclopentan-1-ol

• IUPAC Name: 1-(trifluoromethyl)cyclopentan-1-ol
• InChI: InChI=1S/C6H9F3O/c7-6(8,9)5(10)3-1-2-4-5/h10H,1-4H2
• InChI Key: KLUJGJIZBPFLJW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(F)(F)F)O
• Molecular Formula: C6H9F3O
• Molecular Weight: 154.13 g/mol
• CAS No.: 737765-57-0

Description

1-(Trifluoromethyl)cyclopentan-1-ol is a chemical compound with the molecular formula C6H9F3O and a molecular weight of 154.13 g/mol . This compound has gained significant attention in various fields of research due to its unique chemical structure and potential biological activities.

Scientific Research Applications

1-(Trifluoromethyl)cyclopentan-1-ol has diverse applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a valuable tool in studying biological processes and interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action for 1-(Trifluoromethyl)cyclopentan-1-ol is not clearly defined in the literature.

Safety and Hazards

This compound is considered hazardous. It may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Trifluoromethyl)cyclopentan-1-ol can be synthesized through various methods. One common method involves the reaction of cyclopentanone with trimethyl(trifluoromethyl)silane in the presence of tetrabutyl ammonium fluoride in tetrahydrofuran (THF) under nitrogen atmosphere . This reaction is exothermic and requires careful control of reaction conditions.

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the synthesis typically involves similar reaction conditions as those used in laboratory settings, with adjustments for scale and efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-(Trifluoromethyl)cyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into different alcohols or hydrocarbons.

Substitution: It can undergo nucleophilic substitution reactions, where the trifluoromethyl group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are commonly employed.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce various alcohols.

Comparison with Similar Compounds

• 1-(Trifluoromethyl)cyclopentanol
• 1-(Trifluoromethyl)cyclopentanone
• 1-(Trifluoromethyl)cyclopentane

Comparison: 1-(Trifluoromethyl)cyclopentan-1-ol is unique due to the presence of both a trifluoromethyl group and a hydroxyl group on the cyclopentane ring. This combination imparts distinct chemical and biological properties compared to its analogs. For instance, the hydroxyl group enhances its solubility and reactivity, while the trifluoromethyl group contributes to its stability and biological activity .

Synthesis routes and methods

Procedure details

Cyclopentanone (0.89 mL, 10 mmol) was added to a solution of TMSCF3 (0.5M in THF, 25 mL, 12 mmol) at 0° C. TBAF (1M in THF, 0.076 mL, 0.076 mmol) was added and the resulting yellow solution was allowed to warm to rt over 2 h. 1M HCl (30 mL) was added and the resulting solution stirred 1 h at rt. Extraction with Et2O was followed by washing of the combined organics with brine and drying over anhydrous Na2SO4. Following concentration in vacuo, 1-trifluoromethylcyclopentanol (1.4 g, 88%) was isolated as a colorless liquid that was immediately converted to carbonic acid 4-nitrophenyl ester 1-trifluoromethylcyclopentyl ester analogously to carbonic acid cyclobutyl ester 4-nitrophenyl ester as described in Example 184 by substituting 1-trifluoromethylcyclopentanol (1.3 g, 8.4 mmol) for cyclobutanol with appropriate adjustments for scale and performing the reaction in a sealed tube for 40 h. The reaction volume was doubled with DCM and washed with 1M HCl (2×20 mL) followed by washing with 20 ml each of sat. NaHCO3, water, brine and finally dried over anhydrous MgSO4. Following concentration in vacuo, the residue was purified by column chromatography on SiO2 (12-25% EtOAc/hex) to produce 0.59 g (22% yield) of the desired product. 1H NMR (CDCl3, 400 MHz) δ 8.29 (m, 2H); 7.40 (m, 2H); 2.38 (m, 2H); 2.26 (m, 2H); 2.04 (m, 2H); 1.78 (m, 2H).